Cas no 307552-40-5 (5-(3-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid)

• Product Name: 5-(3-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid
• CAS No: 307552-40-5
• MF: C₁₇H₁₃ClO₄
• MW: 316.735724210739
• CID: 6352785
• PubChem ID: 702027
• Update Time: 2025-05-21

5-(3-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid
• 307552-40-5
• CBMicro_002763
• SMSF0018440
• SMR000555498
• SCHEMBL24470992
• HMS2875E17
• AB00825315-06
• CB04376
• SR-01000456872
• NCGC00283648-01
• AKOS001616541
• 5-[(3-chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylic acid
• Oprea1_591521
• 5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylic acid
• F0821-0169
• SR-01000456872-1
• MLS001197188
• CCG-274258
• MFCD01956520
• BIM-0002574.P001
• 5-[(3-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• CHEMBL1404124

• Inchi： 1S/C17H13ClO4/c1-10-16(17(19)20)14-8-13(5-6-15(14)22-10)21-9-11-3-2-4-12(18)7-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： WCQJAKZDFDDZIG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC2=C(C=1)C(C(=O)O)=C(C)O2

Computed Properties

• Exact Mass: 316.0502366g/mol
• Monoisotopic Mass: 316.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-(3-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylic acid

5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid: A Comprehensive Overview

5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid, also known by its CAS number 307552-40-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique structural properties and bioactivity. The molecule consists of a benzofuran ring system substituted with a methoxy group at position 5, a methyl group at position 2, and a carboxylic acid group at position 3. These substituents contribute to the compound's stability, solubility, and reactivity, making it a valuable compound for research and development.

The synthesis of 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid involves a series of carefully designed reactions. Typically, the process begins with the preparation of the benzofuran core, followed by the introduction of the substituents at specific positions. The methoxy group is introduced via nucleophilic aromatic substitution or through protection-deprotection strategies, while the methyl group is added using alkylation techniques. The carboxylic acid group is often introduced via oxidation of an alcohol or through direct synthesis methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

One of the most promising applications of 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid lies in its potential as a drug candidate. Benzofuran derivatives have been shown to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In recent studies, this compound has demonstrated significant inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that it could be developed into a therapeutic agent for conditions like Alzheimer's disease.

In addition to its pharmacological applications, 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid has shown potential in materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials such as organic semiconductors and sensors. Recent research has explored its ability to act as a building block for self-assembled monolayers (SAMs), which are critical components in nanotechnology and surface engineering.

The structural versatility of 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid also makes it an attractive candidate for chemical modifications. By altering the substituents on the benzofuran ring, researchers can fine-tune the compound's properties for specific applications. For instance, replacing the methoxy group with other electron-donating or withdrawing groups can significantly affect its electronic properties and reactivity. Such modifications have been explored in recent studies to develop novel materials with tailored functionalities.

In terms of environmental impact, 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid has been evaluated for its biodegradability and toxicity. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its use in sustainable chemical processes. However, further research is needed to fully understand its environmental fate and potential risks.

The study of 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid has also contributed to our understanding of benzofuran chemistry. Its unique reactivity patterns have provided insights into the design of new synthetic pathways and catalytic systems. For example, recent investigations have highlighted its ability to undergo metal-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures.

In conclusion, 5-(3-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylic Acid, with its CAS number 30755240, represents a versatile and promising compound with applications spanning pharmacology, materials science, and green chemistry. Its structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions across these disciplines.